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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-methoxyheptane, a simple

aliphatic ether, and its potential role in fragrance formulation. This document details its

chemical and physical properties, olfactory profile, and recommended evaluation protocols for

its application in various consumer products. While specific quantitative performance data for 1-
methoxyheptane is limited in publicly available literature, this guide incorporates data from

similar aliphatic ethers and established industry standards to provide a thorough framework for

its assessment and use.

Introduction to 1-Methoxyheptane in Fragrance
1-Methoxyheptane (also known as methyl heptyl ether) is an aliphatic ether that can be

utilized in fragrance formulations to impart specific olfactory characteristics and modify the

overall scent profile. Ethers are known in perfumery for their volatility, which often contributes to

the top notes of a fragrance, and their solvent properties, aiding in the blending of other raw

materials.[1] Their relative stability also makes them suitable for a variety of product bases.[1]

Olfactory Profile
While detailed sensory data for 1-methoxyheptane is not extensively published, the general

profile for simple aliphatic ethers is often described as light, fresh, and ethereal, with potential

fruity or green nuances.[1] A related compound, 1-methoxyheptane-3-thiol, is noted for its

floral, green, and gardenia-like scent, suggesting that the methoxyheptane structure can
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contribute to complex and desirable aromas.[2] For the purpose of these notes, the olfactory

character of 1-methoxyheptane will be considered as a fresh, slightly green, and ethereal top

note modifier.

Physicochemical Properties
A summary of the key physicochemical properties of 1-methoxyheptane is provided in the

table below. These properties are crucial for predicting its behavior in fragrance formulations,

including its evaporation rate and solubility.

Property Value Reference

Chemical Name 1-Methoxyheptane --INVALID-LINK--

Synonyms Methyl heptyl ether --INVALID-LINK--

CAS Number 629-32-3 --INVALID-LINK--

Molecular Formula C8H18O --INVALID-LINK--

Molecular Weight 130.23 g/mol --INVALID-LINK--

Appearance Colorless liquid (presumed)
General property of similar

ethers

Boiling Point 150.5 °C at 760 mmHg LookChem

Vapor Pressure 4.87 mmHg at 25°C LookChem

Flash Point 35.8 °C LookChem

Solubility Soluble in oils and ethanol General property of ethers[1]

Applications in Fragrance Formulation
Based on its properties, 1-methoxyheptane is best suited as a top note modifier in various

fragrance applications. Its volatility suggests a fast-evaporating character that can provide an

initial lift to a fragrance.

Recommended Usage Levels
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Specific usage levels for 1-methoxyheptane are not widely documented. However, based on

data for similar aliphatic ethers used in perfumery, the following are suggested starting

concentrations for evaluation:

Application Recommended Concentration (% w/w)

Fine Fragrance (Alcohol-based) 0.1 - 2.0

Body Lotion / Cream 0.05 - 0.5

Soap (Bar and Liquid) 0.1 - 1.0

Shampoo / Conditioner 0.05 - 0.5

Air Care Products 0.2 - 2.0

Note: These are starting recommendations and should be optimized based on sensory and

stability testing.

Blending Properties
1-Methoxyheptane, as a simple ether, is expected to be an excellent solvent for a wide range

of fragrance raw materials, aiding in the creation of homogenous blends.[1] It is likely to blend

well with citrus, fruity, green, and floral notes, enhancing their initial impact and diffusion.

Experimental Protocols
The following protocols are designed to thoroughly evaluate the performance and stability of 1-
methoxyheptane in fragrance formulations.

Sensory Analysis Protocol
This protocol outlines a method for the sensory evaluation of 1-methoxyheptane by a trained

panel.

Objective: To characterize the olfactory profile of 1-methoxyheptane and its impact on a model

fragrance.

Materials:
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1-Methoxyheptane

Ethanol (perfumer's grade)

Standard fragrance blotters

A simple fragrance base (e.g., a blend of citrus and floral notes)

Glass beakers and stirring rods

Pipettes

Procedure:

Preparation of Samples:

Prepare a 10% dilution of 1-methoxyheptane in ethanol.

Prepare the model fragrance base.

Prepare a second version of the model fragrance base containing 1% 1-
methoxyheptane.

Evaluation:

Dip fragrance blotters into each of the three preparations.

Present the blotters to a panel of at least five trained sensory analysts in a well-ventilated,

odor-free room.

Panelists should evaluate the samples at three time points: immediately after dipping (top

notes), after 15 minutes (heart notes), and after 1 hour (dry down).

Panelists will rate the intensity of various scent descriptors (e.g., green, fruity, ethereal,

fresh, sweet) on a scale of 1 to 10.

Panelists will also provide qualitative descriptions of the scent and its evolution over time.

Data Analysis:
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Average the intensity ratings for each descriptor at each time point.

Compile and analyze the qualitative descriptions to create a comprehensive olfactory profile.
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Sample Preparation

Sensory Evaluation

Data Analysis

10% 1-Methoxyheptane
in Ethanol

Dip Blotters

Model Fragrance Base Model Fragrance Base with
1% 1-Methoxyheptane

Present to Panel

Evaluate at T=0, T=15min, T=1hr

Rate Intensity of Descriptors Provide Qualitative Descriptions

Analyze and Profile
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Sample Preparation

Storage Conditions (4 Weeks)

Weekly Evaluation

Fragrance with 1-Methoxyheptane

Incorporate Fragrance into Bases

Product Bases
(Fine Fragrance, Lotion, Soap)

Room Temp40°C UV Light

Olfactory Profile Color pH Viscosity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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